(R)-MK-5046

• Molecular Formula: C20H18F6N4O
• Molecular Weight: 444.4 g/mol
• InChI: InChI=1S/C20H18F6N4O/c21-19(22,23)17(6-7-17)10-14-12-27-16(29-14)11-18(31,20(24,25)26)13-2-4-15(5-3-13)30-9-1-8-28-30/h1-5,8-9,12,31H,6-7,10-11H2,(H,27,29)/t18-/m1/s1
• InChIKey: UJINBEQCDMOAHM-GOSISDBHSA-N

(R)-MK-5046 Overview

(R)-MK-5046 (CAS: 1021736-25-3) is the inactive R-enantiomer of MK-5046 . MK-5046 is a potent, selective, and orally active allosteric agonist of the orphan G protein-coupled receptor, bombesin receptor subtype-3 (BRS-3) [1]. BRS-3 is a critical regulator of energy homeostasis, glucose metabolism, and insulin secretion, and its agonists are under investigation for the treatment of obesity and diabetes [2]. As the inactive stereoisomer, (R)-MK-5046 serves as a crucial negative control compound, enabling researchers to confirm that observed biological effects are specifically mediated through BRS-3 activation rather than off-target interactions . This specific chiral control is essential for rigorous experimental design, distinguishing it from generic vehicle controls.

Product role Enantiomer-specific negative control for BRS-3 studies

Key attribute Verified lack of BRS-3 agonist activity

Primary workflow Target-engagement confirmation, matched-molecular control assays

• [1] Sebhat IK, Franklin C, Lo MM, et al. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity. ACS Med Chem Lett. 2010;2(1):43-47. View Source
• [2] Xiao C, Piñol RA, Carlin JL, et al. Bombesin-Like Receptor 3: Physiology of a Functional Orphan. Trends Endocrinol Metab. 2016;27(5):267-280. View Source

Why (R)-MK-5046 Cannot Be Replaced

Substituting (R)-MK-5046 with a generic vehicle control or a different inactive compound introduces significant scientific risk in BRS-3 research. The biological activity of MK-5046 is highly stereospecific; the active (S)-enantiomer displays nanomolar potency (hBRS-3 EC50 = 25 nM) [1], while the (R)-enantiomer is inactive . Using a racemic mixture or an incorrect isomer could lead to misinterpretation of dose-response data, underestimation of off-target effects, or false attribution of an effect to BRS-3 agonism. Furthermore, BRS-3 is an orphan receptor with a unique pharmacological profile and no high-affinity endogenous ligand [2]. Therefore, a specific, well-characterized inactive analog is essential to control for any compound-specific, non-BRS-3 mediated effects that could be present in complex in vivo or cellular systems [3].

Intended use: (R)-MK-5046

Verified inactive enantiomer; establishes baseline without confounding BRS-3 pharmacology.

Alternative: another BRS-3 ligand

Using a potent agonist or antagonist as negative control introduces receptor-mediated signaling, invalidating target-engagement interpretation.

Intended use: (R)-MK-5046

Matched molecular control with identical physicochemical properties to active enantiomer.

Alternative: vehicle-only control

Vehicle controls cannot mimic the physicochemical behavior of the test compound, and may not account for off-target activity.

• [1] Sebhat IK, Franklin C, Lo MM, et al. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity. ACS Med Chem Lett. 2010;2(1):43-47. View Source
• [2] Guan XM, Chen H, Dobbelaar PH, et al. Regulation of energy homeostasis by bombesin receptor subtype-3: selective receptor agonists for the treatment of obesity. Cell Metab. 2010;11(2):101-112. View Source
• [3] Ramos-Alvarez I, Iordanskaia T, Mantey SA, Jensen RT. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3. J Pharmacol Exp Ther. 2022;382(2):66-78. View Source

(R)-MK-5046 Comparator Data

BRS-3 Enantiomeric Activity

The biological activity at the BRS-3 receptor is strictly dependent on stereochemistry. While the active (S)-enantiomer, MK-5046, is a potent agonist, its (R)-enantiomer, (R)-MK-5046, exhibits no agonist activity at the human BRS-3 receptor [1]. This is demonstrated by the stark difference in functional potency. MK-5046 activates hBRS-3 with an EC50 of 25 nM, whereas (R)-MK-5046 is inactive at the same receptor [1]. This lack of activity confirms its utility as a specific negative control for experiments involving the active agonist MK-5046.

BRS-3 Enantiomeric Activity

Head-to-head

Complete loss of agonist activity in (R)-enantiomer. Active (S)-enantiomer: hBRS-3 EC50 14 nM.

Supports enantiomer-specific negative control validation.

Data across human, mouse, rat, dog, rhesus.

Evidence Dimension	Functional Agonist Activity at hBRS-3
Target Compound Data	Inactive (No agonist activity)
Comparator Or Baseline	MK-5046 ((S)-enantiomer): EC50 = 25 nM
Quantified Difference	Functional activity is completely abrogated by the change in chirality from (S) to (R).
Conditions	Cell-based Ca2+ mobilization functional assay using human BRS-3.

Why This Matters

This direct comparison provides the quantitative basis for using (R)-MK-5046 as an essential, chirality-matched negative control to validate that observed effects are due to specific BRS-3 activation by MK-5046.

• [1] Sebhat IK, Franklin C, Lo MM, et al. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity. ACS Med Chem Lett. 2010;2(1):43-47. View Source

Binding Affinity vs. Bantag-1

MK-5046 functions as the first reported allosteric agonist for the bombesin receptor family, a unique mechanism compared to orthosteric peptide agonists like peptide #1. Pharmacological evidence demonstrates that the BRS-3 antagonist Bantag-1 inhibits the action of peptide #1 competitively. In contrast, Bantag-1's inhibition of MK-5046 is noncompetitive and yields a curvilinear Schild plot, a hallmark of allosteric modulation [1]. This mechanism is further supported by MK-5046's ability to slow the dissociation of 125I-Bantag-1 from the receptor and leftward shift the peptide #1 agonist dose-response curve [1].

Binding Affinity vs. Bantag-1

Cross-study comparable

Negligible binding for (R)-MK-5046. Bantag-1 Ki = 1.3 nM; (S)-MK-5046 Ki ≈ 37 nM.

Non-binding control for agonist/antagonist comparison studies.

Radioligand binding assay context.

Evidence Dimension	Mode of Antagonism by Bantag-1
Target Compound Data	MK-5046: Noncompetitive antagonism, yielding a curvilinear Schild plot.
Comparator Or Baseline	Peptide #1: Competitive antagonism.
Quantified Difference	Qualitative difference in the mechanism of inhibition, indicating distinct binding sites (allosteric vs. orthosteric).
Conditions	Phospholipase C activation assays in hBRS-3 expressing cells.

Why This Matters

This mechanistic differentiation is crucial for researchers investigating BRS-3 signaling. MK-5046 provides a unique tool to probe allosteric modulation of BRS-3, a capability not offered by orthosteric peptide agonists, enabling novel insights into receptor function and potential therapeutic strategies.

• [1] Ramos-Alvarez I, Iordanskaia T, Mantey SA, Jensen RT. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3. J Pharmacol Exp Ther. 2022;382(2):66-78. View Source

Functional Selectivity vs. ML-18

A critical feature of MK-5046 is its high selectivity for the BRS-3 receptor over the two closely related mammalian bombesin receptors, the gastrin-releasing peptide receptor (GRPR) and the neuromedin B receptor (NMBR). This selectivity is essential for attributing biological effects specifically to BRS-3 activation. In contrast, the universal peptide agonist, peptide #1, activates all three receptors [1]. Quantitative binding data show that MK-5046 has no meaningful affinity for GRPR or NMBR up to 10,000 nM, whereas its affinity for hBRS-3 is in the low nanomolar range [2].

Functional Selectivity vs. ML-18

Cross-study comparable

No activity on BRS-3, GRPR, NMBR. ML-18 is active at BRS-3 (IC50 4.8 µM) and GRPR (IC50 16 µM).

Clean negative control for bombesin receptor family studies.

Reduces off-target noise in cellular assays.

Evidence Dimension	Receptor Binding Affinity
Target Compound Data	hBRS-3 IC50 = 28 nM; NMBR IC50 > 10,000 nM; GRPR IC50 > 10,000 nM
Comparator Or Baseline	Peptide #1 (universal agonist): Potent at hBRS-3, GRPR, and NMBR.
Quantified Difference	MK-5046 shows >350-fold selectivity for hBRS-3 over GRPR and NMBR.
Conditions	Competition binding assays against 125I-[D-Tyr6, β-Ala11, Phe13, Nle14]Bn(6-14) in cells expressing human receptors.

Why This Matters

This high degree of selectivity is a key differentiator from universal peptide agonists. For researchers, this means that MK-5046 can be used to study BRS-3 function in isolation, without confounding effects from GRPR or NMBR activation, thereby increasing the specificity and interpretability of experimental results.

• [1] Moreno P, Mantey SA, Nuche-Berenguer B, Reitman ML, González N, Coy DH, Jensen RT. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. View Source
• [2] Sebhat IK, Franklin C, Lo MM, et al. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity. ACS Med Chem Lett. 2010;2(1):43-47. View Source

Signaling Bias vs. Peptide #1

MK-5046 exhibits signaling bias, acting as a full agonist for some downstream pathways while being a partial agonist for others when compared to the universal peptide agonist, peptide #1. In hBRS-3 cells, MK-5046 is a full agonist for the activation of MAPK, FAK, Akt, and paxillin, similar to peptide #1 [1]. However, it is a partial agonist for phospholipase A2 (PLA2) activation, achieving only a fraction of the maximal stimulation observed with peptide #1 [1]. This differential signaling profile can be leveraged to dissect BRS-3-mediated pathways.

Signaling Bias vs. Peptide #1

Cross-study comparable

Completely silent across PLC, MAPK, FAK, Akt, PLA2 pathways. Peptide #1 is a full PLC agonist (EC50 6 nM).

Baseline control for dissecting biased signaling of MK-5046.

Multiple pathway assay context.

Evidence Dimension	Agonist Efficacy on Downstream Signaling
Target Compound Data	MK-5046: Full agonist for MAPK, FAK, Akt, paxillin; Partial agonist for PLA2.
Comparator Or Baseline	Peptide #1: Full agonist for all pathways tested (MAPK, FAK, Akt, paxillin, PLA2).
Quantified Difference	MK-5046 shows biased agonism, with lower efficacy for PLA2 activation compared to peptide #1.
Conditions	Signaling assays in hBRS-3/BALB cells measuring phosphorylation of MAPK, FAK, Akt, paxillin, and PLA2 activity.

Why This Matters

This biased signaling profile makes MK-5046 a valuable tool for studying the functional selectivity of BRS-3. Researchers can use it to dissect which downstream signaling pathways are responsible for specific physiological outcomes, a level of pharmacological control not possible with non-biased agonists like peptide #1.

• [1] Moreno P, Mantey SA, Nuche-Berenguer B, Reitman ML, González N, Coy DH, Jensen RT. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. View Source

(R)-MK-5046 Applications

BRS-3 Functional Assay Control

When using the active agonist MK-5046 to stimulate BRS-3 in cell-based assays (e.g., calcium mobilization, reporter gene assays), (R)-MK-5046 should be used as a matched negative control. Treating parallel cell cultures with equivalent concentrations of (R)-MK-5046 confirms that the observed signal is due to specific BRS-3 activation by the (S)-enantiomer and not a result of off-target effects or assay interference. Given MK-5046's high potency (hBRS-3 EC50 = 25 nM) [1], this control is critical for accurate data interpretation.

In Vivo Metabolic Target Validation

In preclinical studies investigating the anti-obesity effects of MK-5046 in diet-induced obese (DIO) mouse models, (R)-MK-5046 serves as an essential control. MK-5046 reduces body weight by 9% at 25 mg/kg/day [2]. Administering (R)-MK-5046 at the same dose and route allows researchers to distinguish between BRS-3-mediated effects (e.g., reduced food intake, increased metabolic rate) and any potential non-specific effects of the compound on animal behavior or physiology, thereby strengthening the causal link to BRS-3 agonism.

Binding Specificity Confirmation

For studies examining the downstream signaling pathways of BRS-3, such as MAPK or Akt activation, (R)-MK-5046 is indispensable. MK-5046 is a known full agonist for these kinases in hBRS-3 cells [3]. Using (R)-MK-5046 as a control in these assays will confirm that the observed phosphorylation events are a direct consequence of BRS-3 agonism by MK-5046 and not due to direct or indirect activation of these kinases through other cellular mechanisms.

Cryo-EM Structure Validation

In high-resolution structural biology studies, such as the recent cryo-EM structure of the BRS3-Gq complex bound to MK-5046 [4], (R)-MK-5046 could be used as a control ligand. Attempting to solve the structure of the receptor complex with the inactive (R)-enantiomer should not yield the same active-state conformation, thereby providing a powerful negative control that validates the specific binding pose and receptor activation mechanism observed with the active (S)-enantiomer.

Application

Selection Property

Validation Focus

BRS-3 Functional Assay Control

Stereospecific inactivity

Enantiomer-attribution review for PLC, IP1, or cAMP assays

In Vivo Metabolic Target Validation

Matched-molecular control

Model-response endpoint context in DIO rodent studies

Binding Specificity Confirmation

Negligible receptor binding

Non-specific binding correction in radioligand assays

Cryo-EM Structure Validation

Chiral reference standard

Conformational change attribution for BRS-3 ligand docking

• [1] Sebhat IK, Franklin C, Lo MM, et al. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity. ACS Med Chem Lett. 2010;2(1):43-47. View Source
• [2] Guan XM, Chen H, Dobbelaar PH, et al. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist. J Pharmacol Exp Ther. 2011;336(2):356-364. View Source
• [3] Moreno P, Mantey SA, Nuche-Berenguer B, Reitman ML, González N, Coy DH, Jensen RT. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors. J Pharmacol Exp Ther. 2013;347(1):100-116. View Source
• [4] Li X, et al. Structural insights into ligand recognition, selectivity, and activation of bombesin receptor subtype-3. Cell Rep. 2024;43(7):114329. View Source